Cas no 3008-43-3 (3-Methylcyclohexane-1,2-dione)

3-Methylcyclohexane-1,2-dione structure
3-Methylcyclohexane-1,2-dione structure
Product Name:3-Methylcyclohexane-1,2-dione
CAS No:3008-43-3
MF:C14H20O4
MW:252.306204795837
MDL:MFCD00209518
CID:84569
Update Time:2025-04-18

3-Methylcyclohexane-1,2-dione Chemical and Physical Properties

Names and Identifiers

    • 3-Methylcyclohexane-1,2-dione
    • 1,2-Cyclohexanedione,3-methyl
    • 1-methyl-2,3-cyclohexanedione
    • 3-methyl-1,2-cyclohexadione
    • 3-Methyl-1,2-cyclohexanedione
    • 3-Methyl-cyclohexan-1,2-dion
    • 3-methyl-cyclohexane-1,2-dione
    • MDL： MFCD00209518
    • Inchi： 1S/2C7H10O2/c2*1-5-3-2-4-6(8)7(5)9/h9H,2-4H2,1H3;5H,2-4H2,1H3
    • InChI Key： HALSTBOBRDXCSU-UHFFFAOYSA-N
    • SMILES： CC1C(=O)C(=O)CCC1.CC1CCCC(=O)C=1O

Computed Properties

  • Exact Mass: 126.06800
  • Monoisotopic Mass: 126.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 21
  • XLogP3: 0.5
  • Topological Polar Surface Area: 34.1A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.056
  • Melting Point: 61-63 °C(lit.)
  • Boiling Point: 69-72 °C1 mm Hg(lit.)
  • Flash Point: 69-72°C/1mm
  • Refractive Index: 1.458
  • PSA: 34.14000
  • LogP: 0.94460
  • Solubility: Not available
  • FEMA: 3305 | 1-METHYL-2,3-CYCLOHEXADIONE

3-Methylcyclohexane-1,2-dione Security Information

3-Methylcyclohexane-1,2-dione Customs Data

  • HS CODE：2914299000
  • Customs Data：

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

3-Methylcyclohexane-1,2-dione Pricemore >>

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abcr
AB131919-5 g
3-Methylcyclohexane-1,2-dione, 98%; .
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 €83.90 2023-07-20
abcr
AB131919-25 g
3-Methylcyclohexane-1,2-dione, 98%; .
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abcr
AB131919-5g
3-Methylcyclohexane-1,2-dione, 98%; .
 3008-43-3 98%
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abcr
AB131919-25g
3-Methylcyclohexane-1,2-dione, 98%; .
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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3-Methylcyclohexane-1,2-dione Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3008-43-3)3-Methylcyclohexane-1,2-dione
Order Number:A1211380
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):410.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:3008-43-3)3-Methylcyclohexane-1,2-dione
A1211380
Purity:99%
Quantity:25g
Price ($):410.0
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